6-nitro-3,4-dihydro-2H-1,4-benzoxazine

• IUPAC Name: 6-nitro-3,4-dihydro-2H-1,4-benzoxazine
• InChI: InChI=1S/C8H8N2O3/c11-10(12)6-1-2-8-7(5-6)9-3-4-13-8/h1-2,5,9H,3-4H2
• InChI Key: GZAJZBARYACGSO-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N1)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C8H8N2O3
• DSSTOX Substance ID: DTXSID40427671
• Molecular Weight: 180.16 g/mol
• CAS RN: 28226-22-4

Description

“6-nitro-3,4-dihydro-2H-1,4-benzoxazine” is a chemical compound that is part of the Alfa Aesar product portfolio. It is a benzoxazine derivative, a heterocyclic building block for various natural and synthetic organic compounds. It has been reported as an intermediate during the biogenesis of cyclic hydroxamic acids in maize.

Synthesis Analysis

The synthesis of “6-nitro-3,4-dihydro-2H-1,4-benzoxazine” involves the nucleophilic substitution of 3,4-dihydro-2H-1,4-benzoxazine with activated halogenopyridines. The key step in preparation was the nucleophilic substitution of 3,4-dihydro-2H-1,4-benzoxazine with activated halogenopyridines.

Molecular Structure Analysis

The molecular formula of “6-nitro-3,4-dihydro-2H-1,4-benzoxazine” is C8H8N2O3. Its molecular weight is 180.16. The structure of this compound can be found in various databases.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-nitro-3,4-dihydro-2H-1,4-benzoxazine” include a melting point of 117-119°C and a predicted boiling point of 337.1±42.0°C. The predicted density is 1.332±0.06 g/cm3. The compound should be stored at 2-8°C and protected from light.

Scientific Research Applications

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Safety and Hazards

“6-nitro-3,4-dihydro-2H-1,4-benzoxazine” is harmful by inhalation, in contact with skin, and if swallowed. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves, protective clothing, eye protection, and face protection.

Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit cyclooxygenase (cox), an enzyme involved in inflammation and pain .

Mode of Action

Based on the activity of structurally similar compounds, it may interact with its targets, potentially leading to changes in cellular processes .

Result of Action

Similar compounds have shown moderate activity in certain assays .

Synthesis routes and methods I

Procedure details

To a suspension of 6-nitro-4-H-benzo[1,4]oxazin-3-one (7.84 g, 40.38 mmol) in tetrahydrofuran (100 mL) was added a solution of 2.0M borane-methyl sulfide complex in tetrahydrofuran (91 mL, 181 mmol). The mixture was heated to reflux for 4.5 hours then allowed to stir overnight at room temperature. Methanol was added slowly to react with unreacted borane-methyl sulfide complex, which resulted a violent evolution of gas. When this subsided, excess methanol was added and the solution heated to reflux. After 2 hours the solution was cooled, the solvent evaporated under vacuum, and the residue triturated with ethyl acetate/hexane. An orange solid was filtered off which was rinsed with hexane, to yield 6-nitro-3,4-dihydro-2H-benzo[1,4]oxazine as a solid product. More of the solid was recovered as a second crop from the filtrate.

Synthesis routes and methods II

Procedure details

A solution of BH3.Me2S in THF (2 M, 7.75 mL, 15.5 mmol) was added dropwise to a suspension of 6-nitro-4H-benzo[1,4]oxazin-3-one (0.6 g, 3.1 mmol) in THF (10 mL). The mixture was stirred at room temperature overnight. The reaction was quenched with MeOH (5 mL) at 0° C. and then water (20 mL) was added. The mixture was extracted with Et2O and the combined organic layers were washed with brine, dried over Na2SO4 and concentrated to give 6-nitro-3,4-dihydro-2H-benzo[1,4]oxazine as a red solid (0.5 g, 89%), which was used without further purification.

Synthesis routes and methods III

Procedure details

A solution of BH3-Me2S in THF (2 M, 7.75 mL, 15.5 mmol) was added dropwise to a suspension of 6-nitro-4H-benzo[1,4]oxazin-3-one (0.6 g, 3.1 mmol) in THF (10 mL). The mixture was stirred at room temperature overnight. The reaction was quenched with MeOH (5 mL) at 0° C. and then water (20 mL) was added. The mixture was extracted with Et2O and the combined organic layers were washed with brine, dried over Na2SO4 and concentrated to give 6-nitro-3,4-dihydro-2H-benzo[1,4]oxazine as a red solid (0.5 g, 89%), which was used without further purification.

Synthesis routes and methods IV

Procedure details